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Compound of Interest

Compound Name: 3-(Methylthio)butanal

Cat. No.: B041657 Get Quote

An In-depth Technical Guide on the Odor Threshold of 3-(Methylthio)butanal in Water and Oil

This guide provides a comprehensive overview of the current scientific understanding of the

odor threshold of 3-(Methylthio)butanal, a compound noted for its complex aroma profile. It is

intended for researchers, scientists, and professionals in the fields of sensory science, food

chemistry, and drug development. This document details available data on its sensory

perception, outlines experimental protocols for odor threshold determination, and illustrates the

biochemical pathways involved in its detection.

Quantitative Data on 3-(Methylthio)butanal
Precise odor threshold values for 3-(Methylthio)butanal in both water and oil are not readily

available in the public domain. However, related sensory information, such as taste

descriptions at specific concentrations, has been documented. It is crucial to distinguish

between taste and odor thresholds, as they represent different sensory modalities.

Table 1: Sensory and Physical Properties of 3-(Methylthio)butanal
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Property Value/Description Medium

Odor Description

Green, musky, buchu, potato

chip, sulfurous, vegetative,

cabbage-like, fishy nuance

0.10% in dipropylene glycol

Taste Description
Vegetative, tomato, fishy, and

sulfurous
0.20 ppm

Solubility in Water
1.994e+04 mg/L at 25 °C

(estimated)[1]
-

Solubility in Oil Soluble -

Note: The taste description concentration is provided as parts per million (ppm), which is

equivalent to mg/L in aqueous solutions.

Experimental Protocols for Odor Threshold
Determination
The determination of odor thresholds is a critical aspect of sensory analysis. Methodologies

differ based on the matrix (e.g., water or oil) in which the odorant is being evaluated.

Odor Threshold Determination in Water
The standard method for determining the odor threshold in water relies on sensory panel

analysis, where the sample is diluted with odor-free water until the odor is just perceptible.

Protocol: Ascending Concentration Series Method (ASTM E679-04)

Panel Selection and Training: A panel of at least eight qualified assessors is selected.

Panelists are trained to recognize the specific odor of 3-(Methylthio)butanal and

consistently perform the sensory task.

Sample Preparation:

A stock solution of 3-(Methylthio)butanal is prepared in odor-free water. The

concentration of this stock solution should be well above the expected threshold.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fragranceu.com/Categories/Odor_Index/26/RawMaterialsDetails/50160?index=true
https://www.benchchem.com/product/b041657?utm_src=pdf-body
https://www.benchchem.com/product/b041657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A series of dilutions is prepared from the stock solution, typically in geometric steps (e.g.,

1:2 or 1:3 ratios).

Test Procedure:

Assessors are presented with a series of test cups, each containing a different dilution,

alongside a reference cup containing only odor-free water.

The presentation follows an ascending concentration series, starting with the most dilute

sample.

For each concentration step, assessors are asked to compare the sample with the

reference and indicate whether an odor is detectable (forced-choice or yes/no paradigm).

Data Analysis:

The individual threshold is the concentration at which the panelist first correctly detects the

odor.

The group's odor threshold is calculated as the geometric mean of the individual

thresholds.

Odor Threshold Determination in Oil
For oil-based matrices, Gas Chromatography-Olfactometry (GC-O) is a powerful technique that

combines chemical separation with human sensory detection.

Protocol: Gas Chromatography-Olfactometry (GC-O) with Aroma Extract Dilution Analysis

(AEDA)

Sample Preparation: A solution of 3-(Methylthio)butanal is prepared in a suitable neutral oil

(e.g., refined sunflower or mineral oil) at a known concentration.

Instrumentation:

A gas chromatograph (GC) equipped with a capillary column appropriate for volatile sulfur

compounds is used.
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The column effluent is split between a chemical detector (e.g., Flame Ionization Detector

or Mass Spectrometer) and a sniffing port.

Olfactometry Procedure:

A trained assessor sniffs the effluent from the sniffing port as the sample components

elute from the GC column.

The assessor records the time and a descriptor for any detected odor.

Aroma Extract Dilution Analysis (AEDA):

The original sample is serially diluted (e.g., 1:1, 1:2, 1:4, etc.) with the oil solvent.

Each dilution is analyzed by GC-O.

The Flavor Dilution (FD) factor for 3-(Methylthio)butanal is the highest dilution at which

its odor is still detectable.

The odor threshold can be estimated from the concentration in the most diluted sample

where the odor was perceived.

Signaling Pathway for Odor Perception
The perception of odors, including that of aldehydes like 3-(Methylthio)butanal, is initiated by

the interaction of the odorant molecule with olfactory receptors in the nasal cavity. This triggers

a sophisticated intracellular signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041657#odor-threshold-of-3-methylthio-butanal-in-
water-and-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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